Cas no 1824469-31-9 (tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate)
tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-[2-(2-oxopropyl)cyclopentyl]-, 1,1-dimethylethyl ester
- TERT-BUTYL N-[2-(2-OXOPROPYL)CYCLOPENTYL]CARBAMATE
- TERT-BUTYLN-[2-(2-OXOPROPYL)CYCLOPENTYL]CARBAMATE
- EN300-797617
- 1824469-31-9
- tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate
-
- Inchi: 1S/C13H23NO3/c1-9(15)8-10-6-5-7-11(10)14-12(16)17-13(2,3)4/h10-11H,5-8H2,1-4H3,(H,14,16)
- InChI Key: HUDDIOBNYVHFNV-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC1CCCC1CC(C)=O)=O
Computed Properties
- Exact Mass: 241.16779360g/mol
- Monoisotopic Mass: 241.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 1.03±0.1 g/cm3(Predicted)
- Boiling Point: 352.7±11.0 °C(Predicted)
- pka: 12.38±0.40(Predicted)
tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797617-0.05g |
tert-butyl N-[2-(2-oxopropyl)cyclopentyl]carbamate |
1824469-31-9 | 95.0% | 0.05g |
$827.0 | 2025-02-21 | |
| Enamine | EN300-797617-0.1g |
tert-butyl N-[2-(2-oxopropyl)cyclopentyl]carbamate |
1824469-31-9 | 95.0% | 0.1g |
$867.0 | 2025-02-21 | |
| Enamine | EN300-797617-0.25g |
tert-butyl N-[2-(2-oxopropyl)cyclopentyl]carbamate |
1824469-31-9 | 95.0% | 0.25g |
$906.0 | 2025-02-21 | |
| Enamine | EN300-797617-0.5g |
tert-butyl N-[2-(2-oxopropyl)cyclopentyl]carbamate |
1824469-31-9 | 95.0% | 0.5g |
$946.0 | 2025-02-21 | |
| Enamine | EN300-797617-1.0g |
tert-butyl N-[2-(2-oxopropyl)cyclopentyl]carbamate |
1824469-31-9 | 95.0% | 1.0g |
$986.0 | 2025-02-21 | |
| Enamine | EN300-797617-2.5g |
tert-butyl N-[2-(2-oxopropyl)cyclopentyl]carbamate |
1824469-31-9 | 95.0% | 2.5g |
$1931.0 | 2025-02-21 | |
| Enamine | EN300-797617-5.0g |
tert-butyl N-[2-(2-oxopropyl)cyclopentyl]carbamate |
1824469-31-9 | 95.0% | 5.0g |
$2858.0 | 2025-02-21 | |
| Enamine | EN300-797617-10.0g |
tert-butyl N-[2-(2-oxopropyl)cyclopentyl]carbamate |
1824469-31-9 | 95.0% | 10.0g |
$4236.0 | 2025-02-21 |
tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate Related Literature
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate
Professional Introduction to Compound with CAS No. 1824469-31-9 and Product Name: tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate
The compound with the CAS number 1824469-31-9 and the product name tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and a cyclopentyl moiety, which contributes to its stability and bioavailability. The presence of a 2-(2-oxopropyl) group further enhances its chemical reactivity, making it a valuable intermediate in synthetic organic chemistry.
In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules, including herbicides, insecticides, and pharmaceuticals. The specific arrangement of functional groups in tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate makes it particularly interesting for researchers exploring new therapeutic avenues. The tert-butyl group not only provides steric protection but also influences the compound's solubility and metabolic stability, while the cyclopentyl ring enhances its binding affinity to biological targets.
Recent studies have highlighted the importance of structural diversity in drug design, emphasizing the need for compounds that can interact effectively with biological targets while minimizing off-target effects. The unique structural features of tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate make it a promising candidate for further investigation. Researchers have been exploring its potential as a scaffold for developing new drugs targeting various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate enzyme activity and receptor binding has been particularly noted in preclinical studies.
The synthesis of tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate involves a series of well-defined chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the carbamate linkage, which is achieved through the reaction of an amine derivative with phosgene or an equivalent reagent. Subsequent functionalization steps introduce the tert-butyl group and the cyclopentyl moiety, ensuring optimal stereochemistry and reactivity. The final step involves introducing the 2-(2-oxopropyl) group, which is critical for achieving the desired pharmacological properties.
One of the most compelling aspects of this compound is its potential in drug discovery. The combination of structural features such as the tert-butyl group, cyclopentyl ring, and 2-(2-oxopropyl) moiety provides a rich framework for further derivatization and optimization. Researchers are exploring various synthetic strategies to modify this compound, aiming to enhance its bioactivity and reduce potential side effects. The use of computational methods, such as molecular modeling and virtual screening, has accelerated the discovery process by allowing researchers to predict how different modifications will affect the compound's properties.
The pharmacological profile of tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate is another area of active investigation. Initial studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, researchers have observed that derivatives of this compound show promise in modulating enzymes involved in inflammation and pain signaling. These findings are particularly exciting because they could lead to new treatments for conditions where current therapies are limited or have significant side effects.
The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and an understanding of molecular interactions at a fundamental level. The case of tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate exemplifies how structural innovation can drive progress in drug discovery. By carefully designing molecules with specific functional groups and stereochemical configurations, chemists can create compounds with tailored properties that meet therapeutic needs more effectively than existing drugs.
As research continues, it is expected that more applications for this compound will be uncovered. Its versatility as a building block for synthesizing complex molecules makes it valuable not only for academic research but also for industrial applications in pharmaceutical development. Companies specializing in fine chemicals are increasingly interested in such compounds due to their potential as starting materials for high-value products.
In conclusion, tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate (CAS No. 1824469-31-9) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features offer numerous opportunities for further research and development, making it a cornerstone in modern drug discovery efforts. As scientists continue to explore its potential applications, this compound is poised to play a crucial role in advancing therapeutic treatments across various medical conditions.
1824469-31-9 (tert-Butyl n-[2-(2-oxopropyl)cyclopentyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)